Carcinoembryonic antigen-related cell adhesion molecule 5 (694-702)
Description
Carcinoembryonic antigen-related cell adhesion molecule 5
Scientific Research Applications
Role in Cancer Progression and Metastasis
CEACAM5 is integral in cancer progression, inflammation, angiogenesis, and metastasis. Its involvement in cell adhesion, intracellular, and intercellular signaling contributes significantly to these processes. CEACAM1, CEACAM5, and CEACAM6 are considered valid clinical biomarkers and promising therapeutic targets in various cancers, including melanoma, lung, colorectal, and pancreatic cancers (Beauchemin & Arabzadeh, 2013).
Modulation of Immune Responses
CEACAM family members, particularly CEACAM1, play a critical role in modulating immune responses associated with infection, inflammation, and cancer. CEACAM1 functions as a regulatory co-receptor for both lymphoid and myeloid cell types (Gray-Owen & Blumberg, 2006).
Physiological and Pathophysiological Roles
CEACAMs, including CEACAM5, are involved in various physiological processes such as shaping tissue architecture, neovascularization, regulation of insulin homeostasis, and T-cell proliferation. They also serve as receptors for host-specific viruses and bacteria, making them significant in pathogen-host co-evolution (Kuespert, Pils, & Hauck, 2006).
Tumor Suppressor Function
CEACAM1, closely related to CEACAM5, acts as a tumor suppressor. Its expression is down-regulated with increasing histologic grade in malignancies, and its loss in hepatocellular carcinoma functions as an adverse prognostic factor (Cruz et al., 2005).
Dual Role in Human Malignancies
CEACAM1, and by association CEACAM5, exhibits a dual role in human malignancies. Initially considered a tumor suppressor, recent findings link it to tumor progression, angiogenesis, and invasion, highlighting its complex role in cancer biology (Calinescu et al., 2018).
Role in Tumor Immunotherapy
CEACAMs, including CEACAM5, have found new roles in tumor immunotherapy, with their diversified biology in normal and tumor tissues aiding in tumor diagnosis, prognosis, and treatment. Recent clinical studies focus on CEA targeted cancer immunotherapies (Han et al., 2020).
Influence on Colon Tumor Progression
Deletion of the CEACAM1 gene, closely related to CEACAM5, contributes to colon tumor progression. This indicates that CEACAM1 and possibly CEACAM5 play a role in colon tumorigenesis (Leung et al., 2006).
Properties
sequence |
GVLVGVALI |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Carcinoembryonic antigen-related cell adhesion molecule 5 (694-702) |
Origin of Product |
United States |
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